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For Researchers, Scientists, and Drug Development Professionals

Executive Summary

3-Phenylhexanoic acid is a carboxylic acid derivative that has been synthesized and
characterized in various chemical contexts. While the therapeutic potential of many small
molecules is an active area of research, current scientific literature on 3-phenylhexanoic acid
does not support any established therapeutic effects. Its primary documented biological activity
is as an insect antifeedant. This technical guide provides a comprehensive overview of the
available scientific information on 3-phenylhexanoic acid, focusing on its chemical properties,
synthesis, and the limited biological studies that have been conducted.

Chemical and Physical Properties

3-Phenylhexanoic acid, also known as [3-phenylcaproic acid, is a small molecule with the
chemical formula C12H1602.[1] Its structure consists of a hexanoic acid backbone with a
phenyl group attached to the third carbon. The detailed chemical and physical properties are
summarized in Table 1.
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Property Value Source

Molecular Formula C12H1602 PubChem[1]
Molecular Weight 192.25 g/mol PubChem[1]
IUPAC Name 3-phenylhexanoic acid PubChem[1]
Synonyms beta-Phenylcaproic acid PubChem[1]

InChI=1S/C12H1602/c1-2-6-
11(9-12(13)14)10-7-4-3-5-8-

InChl PubChem[1]
10/h3-5,7-8,11H,2,6,9H2,1H3,

(H,13,14)

FAKRRHVLIINGL-
InChiKey PubChem[1]
UHFFFAOYSA-N

CCCC(CC(=0)0)C1=CC=CC=
SMILES ) PubChem([1]

Synthesis of 3-Phenylhexanoic Acid

3-Phenylhexanoic acid has been synthesized through various chemical reactions. One
documented method involves the Friedel-Crafts reaction. The general workflow for such a
synthesis is depicted in the diagram below.
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Caption: General workflow for the synthesis of 3-phenylhexanoic acid via a Friedel-Crafts
reaction.

Known Biological Activity: Insect Antifeedant
Properties

The most notable biological activity reported for a related compound, (+)-(R)-4-o0xo-3-
phenylhexanoic acid, is its antifeedant effect against the lesser mealworm (Alphitobius
diaperinus). This ketoacid derivative of 3-phenylhexanoic acid was found to deter feeding in
adult insects, particularly in choice tests.

Experimental Protocol for Antifeedant Assay

The antifeedant activity was evaluated using choice and no-choice feeding assays. The general
experimental setup is outlined below.
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Caption: Experimental workflow for determining the antifeedant activity of (+)-(R)-4-0x0-3-
phenylhexanoic acid.

Quantitative Data on Antifeedant Activity

The study on the antifeedant properties of ketoacids derived from microbial hydrolysis provides
some quantitative data. The deterrence coefficients are calculated based on the amount of food
consumed.
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Coefficient Type Formula Description

Used in the choice test, where

) C is the consumption of control
Relative (R) [(C-E)/(C+E)]x100 ] ]

food and E is the consumption

of treated food.

Used in the no-choice test,

where CC is the consumption
Absolute (A) [(CC-EE)/(CC+EE)] x 100 of control food and EE is the

consumption of treated food in

separate experiments.

A combined measure of
Total (T) A+R
deterrence.

The study noted that (+)-(R)-4-oxo0-3-phenylhexanoic acid strongly reduced feeding in adult
lesser mealworms in the choice test. However, specific numerical values for the deterrence
coefficients of 3-phenylhexanoic acid itself were not provided in the available literature.

Therapeutic Effects: Current Lack of Evidence

A thorough review of the scientific literature reveals a lack of studies investigating the potential
therapeutic effects of 3-phenylhexanoic acid in preclinical or clinical models for any disease.
The compound is mentioned as a synthetic intermediate in the development of other
molecules, such as histamine H2 receptor agonists, but its own pharmacological activity has
not been a focus of published research.

Conclusion

3-Phenylhexanoic acid is a known chemical compound with established physical and
chemical properties and defined synthetic pathways. The only significant biological activity
reported in the literature for a closely related derivative is its role as an insect antifeedant.
There is currently no scientific evidence to support any therapeutic effects of 3-
phenylhexanoic acid. For researchers and drug development professionals, this molecule
may serve as a scaffold or synthetic intermediate, but its potential as a therapeutic agent
remains unexplored and unsubstantiated by current data. Future studies would be required to
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determine if 3-phenylhexanoic acid or its derivatives possess any valuable pharmacological
properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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